Cas no 1361712-56-2 (5-(2,4-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile)

• Product Name: 5-(2,4-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile
• CAS No: 1361712-56-2
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912781
• Update Time: 2025-05-24

5-(2,4-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-9-1-2-10(11(15)6-9)8-5-12(16)13(3-4-17)18-7-8/h1-2,5-7H,3H2
• InChI Key： FBEWTAFJUDDOKN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CN=C(CC#N)C(=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7

Additional information on 5-(2,4-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile

Research Brief on 5-(2,4-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile (CAS: 1361712-56-2): Recent Advances and Applications

The compound 5-(2,4-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile (CAS: 1361712-56-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its dichlorophenyl and fluoropyridine moieties, exhibits promising pharmacological properties, particularly in the development of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, with a focus on its role in modulating specific biological targets.

One of the most notable advancements in the research of 5-(2,4-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that derivatives of this compound exhibit selective inhibition against certain kinase isoforms, offering a potential avenue for targeted therapy. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in suppressing aberrant kinase activity in preclinical models of non-small cell lung cancer (NSCLC).

In addition to its kinase inhibitory properties, 5-(2,4-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile has been investigated for its role in antimicrobial drug development. The structural features of this compound, including the electron-withdrawing fluorine atom and the dichlorophenyl group, contribute to its ability to disrupt microbial cell membranes or enzymatic processes. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed potent activity against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a scaffold for next-generation antibiotics.

The synthetic routes to 5-(2,4-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile have also been optimized in recent years, enabling more efficient and scalable production. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have significantly improved the yield and purity of this compound. These developments are crucial for its broader application in drug discovery programs, where access to high-quality intermediates is essential for structure-activity relationship (SAR) studies.

Looking ahead, the versatility of 5-(2,4-Dichlorophenyl)-3-fluoropyridine-2-acetonitrile as a building block in medicinal chemistry is expected to drive further research. Ongoing studies are exploring its utility in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. Moreover, computational modeling and high-throughput screening approaches are being employed to identify novel derivatives with enhanced pharmacological profiles. As the field continues to evolve, this compound is likely to remain a focal point for innovation in drug development.